Cas no 1196145-38-6 ((5-Fluoropyrimidin-2-yl)acetic acid)

• Product Name: (5-Fluoropyrimidin-2-yl)acetic acid
• CAS No: 1196145-38-6
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• MDL: MFCD13189601
• CID: 1026974
• Update Time: 2025-11-02

(5-Fluoropyrimidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (5-Fluoropyrimidin-2-yl)acetic acid
• (5-Fluoro-pyrimidin-2-yl)-acetic acid
• 2-(5-fluoropyrimidin-2-yl)acetic acid
• 5-fluoro-2-Pyrimidineacetic acid
• 5-FLUOROPYRIMIDINE-2-ACETIC ACID
• AB68737
• ANW-47918
• CTK8B5194
• QC-7164

• MDL： MFCD13189601
• Inchi： 1S/C6H5FN2O2/c7-4-2-8-5(9-3-4)1-6(10)11/h2-3H,1H2,(H,10,11)
• InChI Key： RPPKSSZAMKKYFT-UHFFFAOYSA-N
• SMILES： FC1C=NC(CC(=O)O)=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on (5-Fluoropyrimidin-2-yl)acetic acid

Comprehensive Guide to (5-Fluoropyrimidin-2-yl)acetic acid (CAS No. 1196145-38-6): Properties, Applications, and Market Insights

(5-Fluoropyrimidin-2-yl)acetic acid (CAS No. 1196145-38-6) is a specialized fluorinated pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its acetic acid functional group attached to a 5-fluoropyrimidine ring, has garnered attention due to its unique chemical properties and versatility in synthetic applications. Researchers and industry professionals are increasingly interested in this molecule for its role in developing novel bioactive compounds.

The molecular structure of (5-Fluoropyrimidin-2-yl)acetic acid features a pyrimidine core with a fluorine atom at the 5-position, which enhances its electronic properties and reactivity. This fluorine substitution is particularly valuable in medicinal chemistry, as it can improve metabolic stability and binding affinity in drug candidates. The acetic acid moiety provides an excellent handle for further derivatization, making this compound a versatile building block in organic synthesis.

In pharmaceutical applications, 1196145-38-6 serves as a key intermediate in the synthesis of potential kinase inhibitors and other therapeutic agents. Recent studies have explored its use in developing compounds targeting cancer pathways and inflammatory diseases, aligning with current research trends in precision medicine. The presence of both fluorine and pyrimidine groups makes this compound particularly relevant for drug discovery programs focusing on improved pharmacokinetic properties.

The agrochemical industry has also shown interest in (5-Fluoropyrimidin-2-yl)acetic acid derivatives for developing new crop protection agents. With growing concerns about sustainable agriculture and pest resistance, researchers are investigating fluorinated pyrimidines as potential solutions for next-generation plant health products. This application aligns with current market demands for environmentally friendly and effective agricultural chemicals.

Synthetic approaches to 1196145-38-6 typically involve fluoropyrimidine chemistry and carboxylic acid functionalization. Recent advancements in green chemistry have led to more efficient and sustainable production methods for this compound, addressing the pharmaceutical industry's need for cost-effective intermediates. The development of continuous flow processes and catalytic methods has significantly improved the scalability of its synthesis.

Analytical characterization of (5-Fluoropyrimidin-2-yl)acetic acid typically involves NMR spectroscopy, mass spectrometry, and HPLC analysis to ensure purity and quality. These analytical techniques are crucial for pharmaceutical applications where impurity profiling and structural confirmation are essential. Recent publications have highlighted novel analytical methods for characterizing similar fluorinated heterocycles, reflecting ongoing methodological improvements in this field.

The market for fluorinated pyrimidine derivatives like 1196145-38-6 has shown steady growth, driven by increasing demand from both pharmaceutical and agrochemical sectors. Market analysts project continued expansion as research into fluorine-containing compounds intensifies, particularly in areas of drug development and crop science. This growth is supported by the unique properties that fluorine imparts to organic molecules, including enhanced stability and bioavailability.

Storage and handling of (5-Fluoropyrimidin-2-yl)acetic acid require standard laboratory precautions for organic acids. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. The compound is typically stable at room temperature when stored in appropriate containers, protected from moisture and extreme temperatures.

Future research directions for 1196145-38-6 may explore its potential in material science applications, particularly in the development of functional materials with specific electronic properties. The combination of fluorine atoms and pyrimidine rings in molecular design continues to offer exciting possibilities across multiple scientific disciplines. As synthetic methodologies advance, we can expect to see broader applications of this interesting compound.

For researchers seeking high purity (5-Fluoropyrimidin-2-yl)acetic acid, several specialty chemical suppliers offer this compound with detailed certificates of analysis. The availability of custom synthesis services has also increased, allowing for tailored quantities and specific isotopic labeling when required for advanced research applications. This accessibility supports ongoing investigations into the full potential of this versatile chemical building block.